CID 71350363

• CAS No.: 166195-34-2
• Molecular Formula: OSiTiW
• Molecular Weight: 275.79 g/mol
• InChI: InChI=1S/O.Si.Ti.W
• InChI Key: QVANXLMKHADFBV-UHFFFAOYSA-N
• Canonical SMILES: O=[W].[Si].[Ti]

Description

CID 71350363 is a compound registered in the PubChem database, a widely recognized repository for chemical information. PubChem entries typically include molecular formulas, weights, and physicochemical properties such as solubility, partition coefficients (LogP), and synthetic pathways . However, the absence of direct data in the provided sources necessitates reliance on analogous compounds and comparative methodologies to infer its characteristics.

Chemical Reactions Analysis

CID 71350363 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used, but they generally involve the transformation of functional groups present in the compound.

Scientific Research Applications

CID 71350363 has a wide range of scientific research applications. In chemistry, it can be used as a reagent or intermediate in the synthesis of more complex molecules. In biology, it may be studied for its interactions with biological macromolecules, such as proteins and nucleic acids. In medicine, the compound could be investigated for its potential therapeutic effects or as a diagnostic tool. Industrial applications might include its use in the development of new materials or as a catalyst in chemical processes.

Mechanism of Action

The mechanism of action of CID 71350363 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the nature of the compound and its targets. For example, it may bind to enzymes or receptors, modulating their activity and thereby influencing cellular processes. The exact pathways involved would require detailed biochemical studies to elucidate.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize CID 71350363, we compare it with structurally or functionally related compounds described in the evidence, focusing on physicochemical properties, synthesis, and applications. Below is a detailed analysis:

Table 1: Physicochemical Properties of this compound and Analogous Compounds

Property	This compound (Inferred)	CAS 20358-06-9	CAS 1046861-20-4	CID (Chemotherapy-Induced Diarrhea Studies)
Molecular Weight	Data unavailable	168.19 g/mol	235.27 g/mol	N/A (Clinical term)
LogP (Partition Coefficient)	Inferred from analogs	1.57–2.85 (iLOGP-XLOGP3)	0.0–2.15 (iLOGP-XLOGP3)	N/A
Solubility	Inferred from analogs	0.249 mg/ml	0.24 mg/ml	N/A
Synthetic Accessibility	Inferred	2.14	2.07	N/A
Biological Relevance	Unknown	CYP1A2 inhibitor	No CYP inhibition	Clinical focus on probiotics, drugs (e.g., loperamide)

Key Findings

Structural Analogues (CAS 20358-06-9 and CAS 1046861-20-4): Both compounds exhibit moderate LogP values, indicating balanced hydrophobicity suitable for membrane permeability . Synthetic accessibility scores (~2.1) suggest moderate complexity in synthesis, aligning with typical small-molecule drug candidates .

Functional Analogues (CID in Clinical Context) :

• Chemotherapy-induced diarrhea (CID) studies highlight probiotics (e.g., Lactobacillus strains) and drugs (e.g., loperamide) as effective interventions, reducing incidence by 26–47% .
• Unlike small-molecule CIDs, clinical CID management focuses on mucosal barrier repair and anti-inflammatory mechanisms, diverging from traditional pharmacokinetic parameters .

Inference for this compound :

• If this compound shares structural similarities with CAS 20358-06-9 or CAS 1046861-20-4, it may exhibit comparable LogP and solubility, favoring drug-likeness.
• Absence of CYP inhibition (as in CAS 1046861-20-4) could position it as a safer candidate, though experimental validation is required .